Cas no 952308-04-2 (4-METHYL-2-[(2-METHYLPYRIDIN-3-YL)OXY]BENZONITRILE)

4-METHYL-2-[(2-METHYLPYRIDIN-3-YL)OXY]BENZONITRILE structure
952308-04-2 structure
Product Name:4-METHYL-2-[(2-METHYLPYRIDIN-3-YL)OXY]BENZONITRILE
CAS No:952308-04-2
MF:C14H12N2O
MW:224.257883071899
CID:1986148
PubChem ID:53440116
Update Time:2025-04-21

4-METHYL-2-[(2-METHYLPYRIDIN-3-YL)OXY]BENZONITRILE Chemical and Physical Properties

Names and Identifiers

    • 4-METHYL-2-[(2-METHYLPYRIDIN-3-YL)OXY]BENZONITRILE
    • 4-methyl-2-(2-methylpyridin-3-yl)oxybenzonitrile
    • 952308-04-2
    • DTXSID60702376
    • AKOS017555168
    • Inchi: 1S/C14H12N2O/c1-10-5-6-12(9-15)14(8-10)17-13-4-3-7-16-11(13)2/h3-8H,1-2H3
    • InChI Key: CXNYRTZWGICDNN-UHFFFAOYSA-N
    • SMILES: O(C1=CC=CN=C1C)C1=C(C#N)C=CC(C)=C1

Computed Properties

  • Exact Mass: 224.094963011Da
  • Monoisotopic Mass: 224.094963011Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 2
  • Complexity: 296
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.9
  • Topological Polar Surface Area: 45.9Ų

4-METHYL-2-[(2-METHYLPYRIDIN-3-YL)OXY]BENZONITRILE Related Literature

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